Cas no 16763-15-8 (6-methoxy-N-[(pyridin-3-yl)methyl]-1,3-benzothiazol-2-amine)

• Product Name: 6-methoxy-N-[(pyridin-3-yl)methyl]-1,3-benzothiazol-2-amine
• CAS No: 16763-15-8
• MF: C₁₄H₁₃N₃OS
• MW: 271.337521314621
• MDL: MFCD05881912
• CID: 3085872
• PubChem ID: 834526
• Update Time: 2025-04-21

6-methoxy-N-[(pyridin-3-yl)methyl]-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• (6-Methoxy-benzothiazol-2-yl)-pyridin-3-ylmethyl-amine
• 6-methoxy-N-[(pyridin-3-yl)methyl]-1,3-benzothiazol-2-amine
• BDBM50532088
• SMR000477221
• N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(3-pyridinylmethyl)amine
• 16763-15-8
• DTXSID101222668
• HMS2826M14
• AN-465/42886121
• HMS1600C22
• 6-Methoxy-N-(3-pyridinylmethyl)-2-benzothiazolamine
• SR-01000294183
• MLS001178373
• F2146-0369
• 6-methoxy-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine
• CHEMBL1411567
• SR-01000294183-1
• AKOS003216474
• STK832119
• EN300-237909

• MDL： MFCD05881912
• Inchi： 1S/C14H13N3OS/c1-18-11-4-5-12-13(7-11)19-14(17-12)16-9-10-3-2-6-15-8-10/h2-8H,9H2,1H3,(H,16,17)
• InChI Key： DSICKTQWQGVROG-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC(=CC1=2)OC)NCC1C=NC=CC=1

Computed Properties

• Exact Mass: 271.07793322g/mol
• Monoisotopic Mass: 271.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.3Ų